Cas no 876151-67-6 (1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione)

• Product Name: 1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione
• CAS No: 876151-67-6
• MF: C₂₅H₂₇N₅O₃
• MW: 445.513585329056
• CID: 5510288
• Update Time: 2025-07-16

1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• Pyrimido[2,1-f]purine-2,4(1H,3H)-dione, 6,7,8,9-tetrahydro-1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-
• 1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

• Inchi： 1S/C25H27N5O3/c1-4-14-28-23(31)21-22(27(3)25(28)32)26-24-29(15-17(2)16-30(21)24)18-10-12-20(13-11-18)33-19-8-6-5-7-9-19/h5-13,17H,4,14-16H2,1-3H3
• InChI Key： AQPQHVNJMJIDNN-UHFFFAOYSA-N
• SMILES： N12CC(C)CN(C3=CC=C(OC4=CC=CC=C4)C=C3)C1=NC1=C2C(=O)N(CCC)C(=O)N1C

Additional information on 1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido1,2-gpurine-2,4-dione

Comprehensive Overview of 1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 876151-67-6)

The compound 1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione (CAS No. 876151-67-6) is a structurally complex molecule that has garnered significant interest in pharmaceutical and biochemical research. Its unique pyrimido[1,2-g]purine core, combined with phenoxyphenyl and propyl substituents, makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents. Researchers are increasingly exploring its potential in targeting specific enzymatic pathways, given its structural resemblance to purine derivatives, which are pivotal in cellular signaling and metabolism.

In recent years, the demand for heterocyclic compounds like 1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione has surged due to their versatility in drug design. The compound’s multi-ring system and substituent flexibility allow for fine-tuning of pharmacological properties, addressing challenges such as bioavailability and target specificity. This aligns with current trends in precision medicine and personalized therapeutics, where molecular customization is key to treating complex diseases like cancer and neurodegenerative disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 876151-67-6 involves sophisticated multi-step organic synthesis, often requiring catalyzed cross-coupling reactions and ring-closure strategies. Its purine-like scaffold is particularly noteworthy, as it mimics naturally occurring nucleobases, enabling interactions with biological targets such as kinases and G-protein-coupled receptors (GPCRs). These interactions are critical in modulating cellular processes, making the compound a focal point for high-throughput screening in drug discovery pipelines.

The compound’s physicochemical properties, including solubility, stability, and lipophilicity, have been extensively studied to optimize its drug-like characteristics. Advances in computational chemistry and molecular docking have further accelerated its exploration, allowing researchers to predict binding affinities and refine molecular structures before laboratory synthesis. This integration of in silico and in vitro methodologies reflects the growing synergy between artificial intelligence (AI) and chemical research, a topic frequently searched by professionals in the field.

Environmental and sustainability considerations are also shaping the discourse around 1,7-dimethyl-9-(4-phenoxyphenyl)-3-propyl-1H,2H,3H,4H,6H,7H,8H,9H-pyrimido[1,2-g]purine-2,4-dione. Green chemistry principles are being applied to reduce waste and energy consumption during synthesis, addressing global concerns about eco-friendly manufacturing. Such efforts resonate with the broader push for sustainable pharmaceuticals, a hot topic among regulatory bodies and industry stakeholders.

In summary, CAS No. 876151-67-6 represents a compelling case study in modern medicinal chemistry. Its structural complexity, therapeutic potential, and alignment with cutting-edge research trends make it a subject of enduring relevance. As the scientific community continues to unravel its mechanisms and applications, this compound is poised to play a pivotal role in advancing next-generation therapeutics and biomolecular engineering.